Cas no 675605-91-1 (2-(3-(Methoxymethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-(Methoxymethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 675605-91-1
• MF: C₁₄H₂₁BO₃
• MW: 248.125744581223
• MDL: MFCD06795646
• CID: 966289
• PubChem ID: 17750258
• Update Time: 2025-10-30

2-(3-(Methoxymethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)phenylboronic acid, pinacol ester
• 2-(3-(Methoxymethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[3-(methoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane,2-[3-(methoxymethyl)phenyl]-4,4,5,5-tetramethyl
• A-9098
• AMTB578
• BM226
• 675605-91-1
• 3-(Methoxymethyl)phenylboronic acid pinacol ester
• AS-2601
• 3-(methoxymethyl)phenylboronic acid, pinacol ester, AldrichCPR
• MFCD06795646
• DTXSID20590392
• A915698
• CS-0137307
• AM87133
• EN300-1425742
• 3-Methoxyloxymethylphenylboronic acid pinacol ester
• AKOS017560514
• Z1336747749
• SCHEMBL1744642
• I12294
• DB-329200

• MDL： MFCD06795646
• Inchi： 1S/C14H21BO3/c1-13(2)14(3,4)18-15(17-13)12-8-6-7-11(9-12)10-16-5/h6-9H,10H2,1-5H3
• InChI Key： FDTVLJCTUKZTMS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(COC)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 248.15800
• Monoisotopic Mass: 248.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 2.13220

2-(3-(Methoxymethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(3-(Methoxymethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(3-(Methoxymethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 675605-91-1)

2-(3-(Methoxymethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 675605-91-1) is a highly versatile boronic ester compound widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structural features, including the methoxymethyl substituent and the tetramethyl-dioxaborolane ring, enhance its stability and reactivity, making it a preferred choice for researchers.

The growing interest in boron-containing compounds stems from their applications in drug discovery, agrochemicals, and advanced materials. With the rise of green chemistry and sustainable practices, compounds like 2-(3-(Methoxymethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are gaining attention due to their efficiency in catalytic processes and minimal environmental impact. Recent studies highlight its role in developing OLED materials and bioconjugation techniques, aligning with trends in renewable energy and biotechnology.

From a synthetic perspective, this compound’s CAS No. 675605-91-1 is often searched in academic and industrial databases, reflecting its relevance in peptide coupling and polymer chemistry. Researchers frequently inquire about its solubility, stability under various conditions, and compatibility with other reagents. Its methoxymethyl group offers improved solubility in polar solvents, a critical factor for high-throughput screening and combinatorial chemistry applications.

In the pharmaceutical sector, 2-(3-(Methoxymethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is explored for its potential in protease inhibitor design and biomarker labeling. The compound’s ability to form stable boronate complexes with diols and catechols makes it valuable for sensor development and diagnostic tools. These applications resonate with current demands for precision medicine and point-of-care testing technologies.

For material scientists, the compound’s thermal stability and electronic properties are of particular interest. Its incorporation into π-conjugated systems has shown promise in enhancing the performance of organic semiconductors and photovoltaic devices. As the push for renewable energy solutions intensifies, such innovations underscore the compound’s strategic importance.

Handling and storage recommendations for CAS No. 675605-91-1 emphasize protection from moisture and air to preserve its reactivity. Suppliers often provide technical data sheets detailing its NMR spectra, HPLC purity, and melting point, which are frequently queried by quality control teams. The compound’s compatibility with automated synthesis platforms further boosts its adoption in industrial settings.

In summary, 2-(3-(Methoxymethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from catalysis to material science—position it as a critical tool for addressing contemporary scientific challenges. As research continues to uncover new uses, this compound is poised to remain at the forefront of chemical innovation.